Cas no 1806975-66-5 (4-Chloro-3-cyano-2-(difluoromethyl)pyridine-5-carboxylic acid)

• Product Name: 4-Chloro-3-cyano-2-(difluoromethyl)pyridine-5-carboxylic acid
• CAS No: 1806975-66-5
• MF: C₈H₃ClF₂N₂O₂
• MW: 232.571427583694
• CID: 4809028
• Update Time: 2025-07-21

4-Chloro-3-cyano-2-(difluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-cyano-2-(difluoromethyl)pyridine-5-carboxylic acid

• Inchi： 1S/C8H3ClF2N2O2/c9-5-3(1-12)6(7(10)11)13-2-4(5)8(14)15/h2,7H,(H,14,15)
• InChI Key： LGKXTKXVNOCURQ-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=CN=C(C(F)F)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 1.4
• Topological Polar Surface Area: 74

Additional information on 4-Chloro-3-cyano-2-(difluoromethyl)pyridine-5-carboxylic acid

Recent Advances in the Application of 4-Chloro-3-cyano-2-(difluoromethyl)pyridine-5-carboxylic acid (CAS: 1806975-66-5) in Chemical Biology and Pharmaceutical Research

4-Chloro-3-cyano-2-(difluoromethyl)pyridine-5-carboxylic acid (CAS: 1806975-66-5) is a highly specialized pyridine derivative that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound, characterized by its unique trifunctional structure featuring chloro, cyano, and difluoromethyl substituents, serves as a versatile building block for the synthesis of biologically active molecules. Recent studies have highlighted its potential as a key intermediate in the development of novel agrochemicals and pharmaceuticals, particularly in the design of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of potent kinase inhibitors. Researchers utilized 4-Chloro-3-cyano-2-(difluoromethyl)pyridine-5-carboxylic acid as a core scaffold to develop selective JAK2 inhibitors, showing remarkable efficacy in preclinical models of myeloproliferative disorders. The difluoromethyl group at the 2-position was found to significantly enhance metabolic stability while maintaining target affinity, addressing a common challenge in kinase inhibitor development.

In the agrochemical sector, a recent patent application (WO2023056789) disclosed novel herbicidal compounds derived from this pyridine derivative. The structural features of 1806975-66-5, particularly its electron-withdrawing groups, were crucial for imparting herbicidal activity against resistant weed species. Field trials conducted in 2023 showed that derivatives of this compound exhibited both pre- and post-emergence herbicidal activity at remarkably low application rates, suggesting potential for developing next-generation, environmentally friendly herbicides.

From a synthetic chemistry perspective, advances in late-stage functionalization techniques have expanded the utility of this building block. A 2024 Nature Communications paper described a photoredox-catalyzed C-H functionalization protocol that enables direct modification of the pyridine core, bypassing traditional protection-deprotection sequences. This methodological breakthrough significantly streamlines the synthesis of complex derivatives while maintaining the integrity of the sensitive difluoromethyl group.

The compound's physicochemical properties have been extensively characterized in recent computational studies. Molecular modeling analyses reveal that the orthogonal arrangement of substituents creates a unique electronic profile that facilitates both π-stacking interactions and hydrogen bonding. These features make 4-Chloro-3-cyano-2-(difluoromethyl)pyridine-5-carboxylic acid particularly valuable for fragment-based drug discovery, as demonstrated in several 2023-2024 fragment screening campaigns against challenging targets like protein-protein interactions.

Ongoing research is exploring the compound's potential in radiopharmaceutical applications. Preliminary results from a 2024 study indicate that fluorine-18 labeled analogs can be synthesized efficiently, opening possibilities for PET imaging probes targeting various biological processes. The stability of the difluoromethyl group under physiological conditions appears particularly promising for in vivo applications.

As research continues, 1806975-66-5 is emerging as a privileged structure in medicinal chemistry. Its combination of synthetic accessibility, structural diversity, and favorable drug-like properties positions it as a valuable tool for addressing current challenges in drug discovery, particularly in the development of targeted therapies for oncology and inflammatory diseases. Future directions likely include expanded structure-activity relationship studies and exploration of novel derivatization strategies to fully exploit this compound's potential.